Cas no 2248329-08-8 (8-bromo-4-chloro-7-methylquinoline-3-carbaldehyde)

• Product Name: 8-bromo-4-chloro-7-methylquinoline-3-carbaldehyde
• CAS No: 2248329-08-8
• MF: C₁₁H₇BrClNO
• MW: 284.536381006241
• CID: 6338405
• PubChem ID: 165719729
• Update Time: 2025-11-01

8-bromo-4-chloro-7-methylquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-bromo-4-chloro-7-methylquinoline-3-carbaldehyde
• EN300-2008788
• 2248329-08-8

• Inchi： 1S/C11H7BrClNO/c1-6-2-3-8-10(13)7(5-15)4-14-11(8)9(6)12/h2-5H,1H3
• InChI Key： KWBGBJHEELLALG-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC2=C(C(C=O)=CN=C21)Cl

Computed Properties

• Exact Mass: 282.93995g/mol
• Monoisotopic Mass: 282.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Additional information on 8-bromo-4-chloro-7-methylquinoline-3-carbaldehyde

8-Bromo-4-Chloro-7-Methylquinoline-3-Carbaldehyde: A Comprehensive Overview

8-Bromo-4-Chloro-7-Methylquinoline-3-Carbaldehyde, with the CAS number 2248329-08-8, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom in the ring. The presence of substituents such as bromine, chlorine, and methyl groups at specific positions on the quinoline ring imparts distinct chemical and biological properties to the molecule.

The structure of 8-bromo-4-chloro-7-methylquinoline-3-carbaldehyde consists of a quinoline ring system with a carbaldehyde group at position 3. The bromine atom is located at position 8, while chlorine and methyl groups are attached at positions 4 and 7, respectively. This substitution pattern not only enhances the stability of the molecule but also influences its electronic properties, making it a valuable compound for various chemical reactions and biological assays.

Recent studies have highlighted the potential of quinoline derivatives in drug discovery, particularly in the development of anticancer agents. The presence of electron-withdrawing groups like bromine and chlorine in 8-bromo-4-chloro-7-methylquinoline-3-carbaldehyde can enhance the electrophilic reactivity of the molecule, making it a promising candidate for designing new therapeutic agents. Additionally, the methyl group at position 7 contributes to the lipophilicity of the compound, which is crucial for drug absorption and bioavailability.

The synthesis of 8-bromo-4-chloro-7-methylquinoline-3-carbaldehyde involves a multi-step process that typically includes nucleophilic aromatic substitution and oxidation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the standards required for both academic research and industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. Its UV-visible spectrum shows strong absorption bands in the range of 250–350 nm, which is indicative of its aromaticity and conjugated system.

The biological activity of 8-bromo-4-chloro-7-methylquinoline-3-carbaldehyde has been extensively studied in recent years. In vitro assays have demonstrated its potent antioxidant activity, which could be attributed to its ability to scavenge free radicals. Furthermore, this compound has shown significant cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.

In conclusion, 8-bromo-4-chloro-7-methylquinoline-3-carbaldehyde is a versatile compound with promising applications in drug discovery and material science. Its unique structural features and favorable physicochemical properties make it an invaluable tool for researchers exploring novel therapeutic strategies and advanced materials.